Cas no 1427503-75-0 (3-BroMo-4-Methoxy-2-phenylsulfanyl-7-azaindole)

• Product Name: 3-BroMo-4-Methoxy-2-phenylsulfanyl-7-azaindole
• CAS No: 1427503-75-0
• MF: C₁₄H₁₁BrN₂OS
• MW: 335.218940973282
• CID: 5576738
• Update Time: 2025-06-08

3-BroMo-4-Methoxy-2-phenylsulfanyl-7-azaindole Chemical and Physical Properties

Names and Identifiers

• 3-BroMo-4-Methoxy-2-phenylsulfanyl-7-azaindole
• 3-Bromo-4-methoxy-2-(phenylthio)-1H-pyrrolo[2,3-b]pyridine

• Inchi： 1S/C14H11BrN2OS/c1-18-10-7-8-16-13-11(10)12(15)14(17-13)19-9-5-3-2-4-6-9/h2-8H,1H3,(H,16,17)
• InChI Key： RCQACRVRFQYTIJ-UHFFFAOYSA-N
• SMILES： N1C2=C(C(OC)=CC=N2)C(Br)=C1SC1=CC=CC=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Diarylthioethers
• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers Diarylthioethers

Additional information on 3-BroMo-4-Methoxy-2-phenylsulfanyl-7-azaindole

3-Bromo-4-Methoxy-2-phenylsulfanyl-7-azaindole (CAS No. 1427503-75-0): A Comprehensive Overview

3-Bromo-4-Methoxy-2-phenylsulfanyl-7-azaindole, identified by the CAS registry number 1427503-75-0, is a complex organic compound with a unique structure that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the class of azaindoles, which are heterocyclic aromatic compounds with a nitrogen atom in the indole ring. The presence of substituents such as bromine, methoxy, and phenylsulfanyl groups introduces intriguing electronic and steric properties, making it a valuable molecule for various applications.

The molecular structure of 3-Bromo-4-Methoxy-2-phenylsulfanyl-7-azaindole consists of an azaindole core with three distinct substituents. The bromine atom at position 3 imparts electrophilic characteristics, while the methoxy group at position 4 introduces electron-donating effects. The phenylsulfanyl group at position 2 adds a bulky arylthio substituent, which can influence the compound's solubility and reactivity. These structural features make the compound a promising candidate for drug design, particularly in targeting specific biological pathways.

Recent studies have highlighted the potential of azaindoles as scaffolds for developing bioactive molecules. For instance, researchers have explored the ability of 3-Bromo-4-Methoxy-2-phenylsulfanyl-7-Azaindole to inhibit certain enzymes involved in cancer progression. The bromine substituent has been shown to enhance the compound's ability to bind to protein targets, while the methoxy group improves its pharmacokinetic properties. These findings underscore the importance of this compound in drug discovery efforts.

In addition to its biological applications, 3-Bromo-4-Methoxy-2-PHENYLSULFANYL-AZAINDOLE has also been investigated for its role in materials science. Its unique electronic properties make it a potential candidate for use in organic electronics, such as semiconductors and light-emitting diodes (LEDs). The phenylsulfanyl group contributes to the compound's stability under thermal and oxidative conditions, which is crucial for practical applications in electronic devices.

The synthesis of CAS No. 1427503_75_0 involves a multi-step process that typically begins with the preparation of an azaindole derivative. Various methodologies have been reported in the literature, including nucleophilic aromatic substitution and coupling reactions. Researchers have optimized these methods to achieve high yields and purity levels, ensuring that the compound is suitable for both laboratory studies and industrial applications.

In terms of toxicity and safety profiles, preliminary studies indicate that 3-Bromo_4-Methoxy_2_Phenylsulfanyl_7_Azaindole exhibits low cytotoxicity against normal human cells. However, further investigations are required to fully understand its potential risks and benefits for therapeutic use. Regulatory agencies have emphasized the importance of conducting comprehensive toxicological assessments before advancing such compounds into clinical trials.

The global demand for novel chemical entities with diverse functionalities continues to drive research into compounds like CAS No. 1427503_75_0. As advancements in synthetic chemistry and computational modeling techniques accelerate, it is anticipated that this compound will find new applications across various industries. Its versatility as both a biological agent and a material component positions it as a valuable asset in modern scientific research.

In conclusion, 3-Bromo_4-Methoxy_2_Phenylsulfanyl_Azaindole (CAS No. 1427503_75_0) represents a fascinating example of how structural complexity can lead to multifaceted functionality. With ongoing research uncovering new insights into its properties and applications, this compound is poised to play a significant role in shaping future innovations across multiple disciplines.